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Compound of Interest

Compound Name: 4-Octyloxyphenylboronic acid

Cat. No.: B056111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known thermal properties of 4-
Octyloxyphenylboronic acid, a compound of interest in various fields, including organic

synthesis and materials science. This document collates available data on its melting point and

outlines standardized experimental protocols for a comprehensive evaluation of its thermal

stability using Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Physicochemical Properties of 4-
Octyloxyphenylboronic Acid
The thermal behavior of 4-Octyloxyphenylboronic acid is critical for its handling, storage, and

application in thermally sensitive processes. The primary thermal event that has been

documented is its melting point.

Data Presentation
The known melting point of 4-Octyloxyphenylboronic acid is summarized in the table below.

It is important to note that while the melting point is well-established, specific data regarding its

thermal decomposition, such as the onset temperature of degradation, is not readily available

in the reviewed scientific literature. The experimental protocols provided in the subsequent

sections are designed to enable the determination of these parameters.
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Property Value

Melting Point (°C) 73

Decomposition Temperature (°C) Data not available

Experimental Protocols for Thermal Analysis
To fully characterize the thermal stability of 4-Octyloxyphenylboronic acid, a combination of

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) is

recommended. The following are detailed, generalized protocols that can be adapted for this

specific compound.

Differential Scanning Calorimetry (DSC) Protocol
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference as a function of temperature.

[1][2] It is employed to determine the melting point, enthalpy of fusion, and to observe any other

phase transitions.[1][2]

Objective: To determine the melting point and enthalpy of fusion of 4-Octyloxyphenylboronic
acid and to screen for any other thermal events.

Instrumentation: A calibrated Differential Scanning Calorimeter.

Procedure:

Sample Preparation: Accurately weigh 3-5 mg of 4-Octyloxyphenylboronic acid into a

standard aluminum DSC pan.

Encapsulation: Hermetically seal the pan to prevent any loss of sample due to sublimation.

Instrument Setup:

Place the sealed sample pan and an empty reference pan into the DSC cell.

Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to provide

a controlled atmosphere.
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Thermal Program:

Equilibrate the sample at 25°C.

Ramp the temperature from 25°C to a temperature sufficiently above the melting point, for

instance, 120°C, at a constant heating rate of 10°C/min. This initial scan can help to erase

the thermal history of the sample.

Cool the sample back to 25°C at a controlled rate of 10°C/min.

Perform a second heating scan from 25°C to a temperature well above the melting point

but below the expected decomposition temperature (e.g., 250°C) at a heating rate of

10°C/min. The second heating scan often provides a cleaner thermogram.

Data Analysis:

The melting point is determined as the onset temperature of the melting endotherm in the

second heating scan.[3]

The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.

Thermogravimetric Analysis (TGA) Protocol
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere.[4] This technique is essential for determining the thermal stability and

decomposition profile of a material.[4]

Objective: To determine the onset temperature of decomposition and the decomposition profile

of 4-Octyloxyphenylboronic acid.

Instrumentation: A calibrated Thermogravimetric Analyzer.

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of 4-Octyloxyphenylboronic acid into a

ceramic or platinum TGA pan.[5]

Instrument Setup:
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Place the sample pan in the TGA furnace.

Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to

prevent oxidative decomposition.[4]

Thermal Program:

Equilibrate the sample at a temperature below its melting point, for example, 30°C.

Heat the sample from 30°C to a high temperature, such as 600°C, at a constant heating

rate of 10°C/min.

Data Analysis:

The TGA thermogram will plot the percentage of weight loss versus temperature.

The onset of decomposition is typically determined as the temperature at which a

significant weight loss begins.

The thermogram can reveal if the decomposition occurs in single or multiple steps.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the thermal analysis of 4-
Octyloxyphenylboronic acid.
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Data Interpretation
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Acquire DSC Thermogram

Analyze for Melting Point (Tm)
and Enthalpy of Fusion (ΔHfus)

Comprehensive Thermal Profile

Acquire TGA Thermogram

Analyze for Decomposition
Temperature (Td)

Click to download full resolution via product page

Caption: Experimental workflow for the thermal analysis of 4-Octyloxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://en.wikipedia.org/wiki/Differential_scanning_calorimetry
https://pmc.ncbi.nlm.nih.gov/articles/PMC2977967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2977967/
https://www.s4science.at/wordpress/wp-content/uploads/2018/10/DSC-Beginners-Guide.pdf
https://www.intertek.com/polymers-plastics/testlopedia/tga-astm-e1131/
https://www.epfl.ch/labs/lmc/wp-content/uploads/2018/06/TGA_E.pdf
https://www.benchchem.com/product/b056111#thermal-stability-and-melting-point-of-4-octyloxyphenylboronic-acid
https://www.benchchem.com/product/b056111#thermal-stability-and-melting-point-of-4-octyloxyphenylboronic-acid
https://www.benchchem.com/product/b056111#thermal-stability-and-melting-point-of-4-octyloxyphenylboronic-acid
https://www.benchchem.com/product/b056111#thermal-stability-and-melting-point-of-4-octyloxyphenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

